5-Hydroxy-6-methoxy-1-indanone
Cat. No. B023315
M. Wt: 178.18 g/mol
InChI Key: ACECGHQDQWBTBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:9]([cH:10][c:11]1[O:12][CH3:13])[C:8](=[O:14])[CH2:7][CH2:6]2.[Na:15][C:16]#[N:17]>>[OH:2][c:3]1[cH:4][c:5]2[c:9]([cH:10][c:11]1[O:12][CH3:13])[C:8](=[O:14])[CH2:7][CH2:6]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cc2c(cc1OC)C(=O)CC2
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#C[Na]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cc2c(cc1O)CCC2=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
